N-(1,2-dihydroacenaphthylen-5-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C18H16N2O3/c21-15(10-20-16(22)8-9-17(20)23)19-14-7-6-12-5-4-11-2-1-3-13(14)18(11)12/h1-3,6-7H,4-5,8-10H2,(H,19,21)
• InChI Key: CDBTXOZVERQPLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)CN4C(=O)CCC4=O
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-(1,2-dihydroacenaphthylen-5-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DAAO inhibitor is a potent inhibitor of D-amino acid oxidase (DAAO), an enzyme that is involved in the metabolism of D-amino acids.

Scientific Research Applications

Synthesis and Biological Activity

• Antitumor Activity : The synthesis of novel heterocyclic compounds, including thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, has been explored for their antitumor activities. Some compounds exhibited promising inhibitory effects on different cell lines, indicating potential applications in cancer research and treatment (Albratty, El-Sharkawy, & Alam, 2017).

• Crystallographic Studies : Crystallographic analysis of molecules related to "N-(1,2-dihydroacenaphthylen-5-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide" has provided insights into their structure, aiding in the understanding of their biological activities and potential for drug design (Jagadeesan, Sethusankar, Prasanna, & Raghunathan, 2013).

• Chemoselective Acetylation : The use of N-(2-Hydroxyphenyl)acetamide as an intermediate in the synthesis of antimalarial drugs showcases the importance of specific chemical modifications in developing effective therapeutic agents. Research on chemoselective monoacetylation highlights the role of catalysis in achieving desired product specificity (Magadum & Yadav, 2018).

Drug Development and Molecular Studies

• Radioligand Imaging : The development of selective radioligands for imaging translocator protein (18 kDa) with positron emission tomography (PET) involves the synthesis of complex molecules that may share structural similarities with "this compound." These studies contribute to advancements in diagnostic imaging and neurology research (Dollé, Hinnen, Damont, et al., 2008).

• Molecular Structures and Drug Stability : The investigation of various molecular structures, including those of active pharmaceutical ingredients and their hydrates or anhydrous forms, is crucial for understanding drug stability and efficacy. Studies in this area help in optimizing drug formulations and enhancing therapeutic outcomes (Petrova, Peresypkin, Mortko, et al., 2009).